![molecular formula Ir2O12S3 B1175206 REACTIVE GREEN 5 CAS No. 12225-74-0](/img/no-structure.png)
REACTIVE GREEN 5
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Overview
Description
Reactive Green 5 is a type of reactive dye that has been found to bind to proteins, especially those with affinities to various nucleotides . It is also known as acid green 25 or Alizarin Cyanine Green F . It is used in various applications, including coloring for drugs or cosmetics .
Chemical Reactions Analysis
Reactive Green 5 can react with proteins due to substrate/cofactor similarities as well as hydrophobic and ion exchange properties . Some proteins have been found to require the addition of divalent cations for binding to dye resins .Physical And Chemical Properties Analysis
Reactive Green 5 is a water-soluble powdered dye . It has been found to bind from 5 to 60% of the proteins in various crude cell extracts .Scientific Research Applications
Affinity Matrix for Catalase
Reactive Green 5 has been used in the creation of an affinity matrix for the adsorption of the catalase enzyme . In this application, a cryogel based on acrylamide/chitosan was fabricated, and Reactive Green 5 was attached to the cryogel by nucleophilic substitution . The resulting dye-affinity cryogel was used for the adsorption of the catalase enzyme, which could be desorbed using a 0.5 M NaSCN solution . This application is particularly useful for H2O2 detection or removal when necessary .
Dye Removal from Wastewater
Reactive Green 5, along with other dyes, can be effectively removed from colored wastewater using novel bentonite clay nanocomposites . These nanocomposites are prepared using sodium metasilicate and potassium ferricyanide . The removal process is optimized by studying the effect of temperature, pH, adsorbent amount, contact time, and initial concentration .
Green Synthesis of Nanoparticles
Reactive Green 5 has potential applications in the green synthesis of nanoparticles . The green synthesis approach aims to regulate chemical toxicity in the environment and has gained attention for potential applications like antimicrobial, antibacterial, and photocatalytic activity .
Safety and Hazards
Reactive Green 5 is classified as a skin and serious eye damage, corrosion or irritation (Category 2, 2B). It causes skin and eye irritation (H315+H320). It is also classified as specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3). It may cause respiratory irritation (H335). Avoid breathing dust or fumes (P261) .
Mechanism of Action
Target of Action
Reactive Green 5, a type of reactive textile dye, primarily targets proteins, especially those with affinities to various nucleotides . The dye binds to these proteins, with the binding capacity varying greatly among different proteins .
Mode of Action
The interaction of Reactive Green 5 with its targets involves binding to proteins, particularly at nucleotide binding sites . This affinity for reactive dyes to proteins may be due to substrate/cofactor similarities as well as hydrophobic and ion exchange properties . Some proteins have been found to require the addition of divalent cations for binding to dye resins .
Biochemical Pathways
The dye’s interaction with proteins, particularly those with nucleotide binding sites, suggests that it may influence pathways involving these proteins .
Pharmacokinetics
The dye’s ability to bind to proteins suggests that it may be absorbed and distributed in the body through mechanisms involving protein interactions .
Result of Action
The molecular and cellular effects of Reactive Green 5’s action primarily involve its binding to proteins. This binding can affect the function of these proteins, potentially influencing various cellular processes . For example, Reactive Green 5 has been used as a dye affinity support for the adsorption of the enzyme catalase .
Action Environment
The action of Reactive Green 5 can be influenced by environmental factors. For instance, nonionic detergents have been found to encapsulate immobilized dyes in micelles and prevent proteins from binding . Additionally, the dye’s action may be affected by the pH and temperature of its environment .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Reactive Green 5 involves the reaction of a diazonium salt with a coupling component in the presence of a catalyst.", "Starting Materials": [ "4-nitroaniline", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Naphthalen-2-ol", "Copper(II) sulfate pentahydrate", "Sodium carbonate", "Water" ], "Reaction": [ "Step 1: Nitration of 4-nitroaniline with nitric acid to form 2-nitro-4-nitroaniline", "Step 2: Reduction of 2-nitro-4-nitroaniline with sodium sulfide to form 2,4-diaminonitrobenzene", "Step 3: Diazotization of 2,4-diaminonitrobenzene with sodium nitrite and hydrochloric acid to form the diazonium salt", "Step 4: Coupling of the diazonium salt with naphthalen-2-ol in the presence of copper(II) sulfate pentahydrate and sodium carbonate to form Reactive Green 5", "Step 5: Purification of the product by filtration and washing with water" ] } | |
CAS RN |
12225-74-0 |
Product Name |
REACTIVE GREEN 5 |
Molecular Formula |
Ir2O12S3 |
Molecular Weight |
0 |
Origin of Product |
United States |
Q & A
Q1: What makes Reactive Green 5 suitable for removing dyes from wastewater?
A1: Reactive Green 5 itself is a dye, but its structure allows it to act as a building block for creating adsorbent materials. Studies have shown that Reactive Green 5 can be immobilized onto various substrates, such as polyacrylamide/chitosan cryogels [], bacterial cellulose nanofibers [], and monolithic cryogels []. This immobilization creates a material with an affinity for specific molecules, enabling it to capture and remove target dyes from wastewater.
Q2: Can you provide examples of materials incorporating Reactive Green 5 for dye removal?
A2: Certainly. Researchers have developed several materials utilizing Reactive Green 5 for this purpose. One example is a composite material made from Barona marble waste treated with sodium metasilicate, potassium ferricyanide, or a mixture of both. This composite effectively adsorbed Reactive Red 120 and Reactive Green 5 dyes from aqueous solutions []. Another study used Mangifera indica stone-assisted layered double hydroxides biocomposites to adsorb Reactive Green 5, demonstrating its potential as an efficient adsorbent for wastewater treatment [].
Q3: Besides dye removal, are there other applications of Reactive Green 5 in biotechnology?
A3: Yes, Reactive Green 5 has proven useful in enzyme purification. One study successfully purified papain, a cysteine protease enzyme, using Reactive Green 5 attached to a supermacroporous monolithic cryogel []. Another research group developed a Reactive Green 5-decorated polyacrylamide/chitosan cryogel that acted as an affinity matrix for catalase, another important enzyme []. These examples highlight the versatility of Reactive Green 5 in bioseparation and purification processes.
Q4: What governs the efficiency of Reactive Green 5-based materials in adsorption processes?
A4: Several factors influence the adsorption capacity of these materials. Firstly, the choice of base matrix and the method of immobilizing Reactive Green 5 play crucial roles. For instance, different base matrices like quartz, cellulose nanofibers, or cryogels offer distinct properties impacting adsorption [, ]. Secondly, experimental parameters such as pH, temperature, initial dye concentration, and adsorbent dosage all contribute to the overall efficiency []. Researchers often optimize these parameters to achieve maximum adsorption for specific target molecules.
Q5: Are there any studies exploring the kinetics and mechanisms of dye adsorption by Reactive Green 5-based materials?
A5: Yes, researchers have investigated these aspects. For example, the adsorption kinetics of Reactive Red 120 and Reactive Green 5 onto Barona marble waste composites were best described by the pseudo-first-order kinetic model []. This suggests that the adsorption process primarily relies on the concentration of the dye in the solution. Further studies examining the adsorption isotherms can provide valuable insights into the underlying mechanisms and the nature of interactions between Reactive Green 5 and target dyes.
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